2-(2-chloro-6-fluorophenyl)-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-chloro-6-fluorophenyl)-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C15H13ClFN5O2 and its molecular weight is 349.75. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-inflammatory Activity
Compounds structurally similar to 2-(2-chloro-6-fluorophenyl)-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide have been synthesized and evaluated for their anti-inflammatory activity. In one study, derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide showed significant anti-inflammatory activity (Sunder & Maleraju, 2013).
Antibacterial Activity
Synthesized derivatives, such as 2-[1-(5-chloro-2-methoxy-phenyl)-5-methyl-1H-pyrazol-4-yl]-5-(substituted-phenyl)-[1,3,4]oxadiazoles, have shown considerable antibacterial activity. One particular compound in this series exhibited significant activity against various bacterial strains (Rai et al., 2009).
Potential Antipsychotic Agents
Derivatives like 2-(Diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide, structurally related to the compound , have been evaluated for their antipsychotic potential. Some of these compounds displayed antipsychotic-like profiles in behavioral animal tests without interacting with dopamine receptors (Wise et al., 1987).
Herbicidal Activity
Similar compounds, such as phenyl and 1,4-benzoxazin-5-yl pyrazole derivatives, have been synthesized and shown to possess high bioactivity as Protox inhibitors, indicating potential applications in herbicides (Zhou et al., 2010).
Antioxidant Activity
Pyrazole-acetamide derivatives have been synthesized and assessed for antioxidant activity. Studies have shown significant antioxidant activity in these compounds, suggesting potential applications in this area (Chkirate et al., 2019).
Tumour Inhibition and Toxicity Assessment
Research has also been conducted on the potential of 1,3,4-oxadiazole and pyrazole novel derivatives for tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. Some compounds in this series have shown notable effects in toxicity assessment and tumor inhibition (Faheem, 2018).
Synthesis of Novel Compounds and Structural Characterization
Studies have also focused on the synthesis and structural characterization of novel compounds with core structures similar to this compound, which is important for understanding their chemical and physical properties (Kariuki et al., 2021).
properties
IUPAC Name |
2-(2-chloro-6-fluorophenyl)-N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClFN5O2/c1-22-8-9(6-19-22)15-20-14(24-21-15)7-18-13(23)5-10-11(16)3-2-4-12(10)17/h2-4,6,8H,5,7H2,1H3,(H,18,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXEKONMCEZPWPE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2=NOC(=N2)CNC(=O)CC3=C(C=CC=C3Cl)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClFN5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.75 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.